2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C16H16N4O2S/c1-3-12-11(8-17)15(22)20-16(19-12)23-9-14(21)18-13-7-5-4-6-10(13)2/h4-7H,3,9H2,1-2H3,(H,18,21)(H,19,20,22)
• InChI Key: ICEJUEILTXVZRW-UHFFFAOYSA-N
• Isomeric SMILES: CCC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=CC=C2C)C#N

Description

2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in DNA and RNA synthesis, ultimately leading to cell death. This compound has also been shown to inhibit the activity of certain signaling pathways involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide has low toxicity and is well tolerated in animal models. This compound has been shown to have anti-inflammatory and antioxidant effects, as well as the ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide in lab experiments is its low toxicity and high solubility in water, which makes it easy to administer to cells and animals. However, one limitation is that this compound is still in the early stages of research, and more studies are needed to fully understand its mechanism of action and potential uses.

Future Directions

For research on 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide include further studies on its mechanism of action, potential use in cancer treatment, and neurodegenerative disease research. Additionally, this compound could be further studied for its potential use in the development of new antibiotics and antiviral drugs. Overall, 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide shows great promise in various research applications, and further studies are needed to fully understand its potential.

Synthesis Methods

The synthesis method for 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 5-cyano-6-ethyl-4-hydroxypyrimidine-2-thiol in the presence of triethylamine to give the desired compound.

Scientific Research Applications

2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide has potential use in various research applications, including cancer research, neurodegenerative disease research, and infectious disease research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has shown promising results in inhibiting the growth of bacteria and viruses, making it a potential candidate for the development of new antibiotics and antiviral drugs.